molecular formula C8H10N2O3 B2421266 N-(5-methyl-1,2-oxazol-3-yl)-3-oxobutanamide CAS No. 882610-77-7

N-(5-methyl-1,2-oxazol-3-yl)-3-oxobutanamide

Cat. No. B2421266
CAS RN: 882610-77-7
M. Wt: 182.179
InChI Key: LHSSBYKOOGOGOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-methyl-1,2-oxazol-3-yl)-3-oxobutanamide, also known as MOBA, is a chemical compound that has been studied extensively in scientific research due to its potential applications in various fields. MOBA is a derivative of 3-oxobutanamide and contains a 5-methyl-1,2-oxazole ring.

Scientific Research Applications

Antibacterial and Antimicrobial Activity

SMX has been investigated for its antibacterial properties. Researchers have explored its effectiveness against various bacterial strains, including Gram-positive and Gram-negative bacteria. Its mechanism of action involves inhibiting bacterial dihydropteroate synthase, a key enzyme in folate biosynthesis. By disrupting folate production, SMX prevents bacterial growth and proliferation .

Environmental Persistence and Phytoextraction

Studies have examined the persistence of SMX in aqueous environments. The compound can undergo S-N bond cleavage, leading to the formation of (5-methyl-1,2-oxazol-3-yl)amidosulfonic acid (SMX179). Environmental conditions can influence this transformation. Additionally, SMX has been investigated for its potential in phytoextraction—the process by which plants accumulate and remove pollutants from soil or water .

properties

IUPAC Name

N-(5-methyl-1,2-oxazol-3-yl)-3-oxobutanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H10N2O3/c1-5(11)3-8(12)9-7-4-6(2)13-10-7/h4H,3H2,1-2H3,(H,9,10,12)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LHSSBYKOOGOGOY-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NO1)NC(=O)CC(=O)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H10N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

182.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(5-methyl-1,2-oxazol-3-yl)-3-oxobutanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.